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Compound of Interest

Compound Name: 2-Chloropropan-1-ol

Cat. No.: B1217905

An In-depth Technical Guide to the Safety and Handling of 2-Chloropropan-1-ol

Introduction

2-Chloropropan-1-ol (CAS No. 78-89-7), also known as propylene chlorohydrin, is a colorless
liquid with a pleasant odor.[1] It serves as a chemical intermediate, primarily in the production
of other organic chemicals like propylene oxide.[1] Due to its toxicological and flammable
properties, a thorough understanding of its hazards and proper handling procedures is critical
for the safety of researchers, scientists, and drug development professionals. This guide
provides a comprehensive overview of the safety precautions, handling protocols, and
emergency procedures for 2-Chloropropan-1-ol.

Hazard Identification and Classification

2-Chloropropan-1-ol is classified as a hazardous substance. It is a flammable liquid and is
considered a poison by ingestion and moderately toxic by inhalation and skin contact.[2] It is a
severe eye irritant and a skin irritant.[2] Acute exposure can lead to irritation of the eyes, skin,
mucous membranes, and lungs, and may cause the destruction of red blood cells (hemolysis).
[2] When heated to decomposition, it emits toxic fumes of chlorine.[2]

Hazard Statement Summary:

o Flammability: Flammable liquid and vapor.[3]
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o Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[3]

o Eye Irritation: Causes serious eye irritation.[3]

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2-Chloropropan-1-ol are

summarized below.

Property Value Reference
Molecular Formula C3H7CIO [4]
Molecular Weight 94.54 g/mol [2][5]
Appearance Colorless liquid [1]14]
Odor Pleasant odor [1]
Boiling Point 133:4347C (271273 P &t [1][2][4]
760 mmHg
Melting Point <25°C [1][4]
Flash Point 51.7 °C (125 °F) [11[2]
Density 1.103 g/cm3 at 20 °C [4]
Specific Gravity 1.1 (Water = 1) [2]
Vapor Density 3.26 (Air=1) [2]
Vapor Pressure 5.25 mmHg [1]
Water Solubility Soluble [1112]

Refractive Index

1.4362 at 20 °C

[1]14]

Toxicological Information

2-Chloropropan-1-ol is classified as highly toxic.[4] The primary routes of exposure are

ingestion, skin contact, and inhalation.[2]
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Toxicity Metric  Species Route Value Reference

218 mg/kg (0.22

LD50 Rat Oral [4]
ml/kg)
. 480 mg/kg (0.48
LD50 Rabbit Dermal [4]
mi/kg)
Eye Irritation Rabbit - Severe [2][4]
Skin Irritation Rabbit - Mild (500 mg) [4]

Experimental Protocols

While the provided safety data sheets cite toxicity values such as LD50, they do not detail the
specific experimental methodologies (e.g., OECD, EPA test guidelines) used for their
determination. The following represents a generalized protocol for an acute oral toxicity study,
which is a common experiment for determining the LD50 value of a chemical.

Generalized Protocol: Acute Oral Toxicity (LD50) Study

This protocol is a simplified representation based on standard methodologies like the OECD
Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure).

e Animal Selection: Healthy, young adult laboratory animals (e.g., rats) of a single strain are
selected. They are acclimatized to laboratory conditions before the study.

o Dosage Preparation: The test substance, 2-Chloropropan-1-ol, is prepared in appropriate
concentrations, often diluted in a suitable vehicle like water, as it is water-soluble.[2]

o Administration: A single dose of the substance is administered to the animals by gavage (oral
intubation). A control group receives only the vehicle.

» Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, respiratory, and nervous system activity), and body weight changes.
Observations are frequent on the first day and continue for a set period, typically 14 days.
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» Necropsy: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy to identify any pathological changes.

» Data Analysis: The number of mortalities at different dose levels is recorded. Statistical
methods are then applied to calculate the LD50, which is the statistically estimated dose that
is expected to be lethal to 50% of the tested population.
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Caption: Generalized workflow for an acute oral toxicity (LD50) study.
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Safety and Handling Precautions
Engineering Controls

e Ventilation: Use only outdoors or in a well-ventilated area.[6] Local exhaust ventilation and
explosion-proof electrical equipment are necessary to control airborne concentrations and
prevent ignition.[6][7]

o Safety Stations: Ensure that eyewash stations and safety showers are located close to the
workstation.[8]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE required for
a specific task.[9]

Eye/Face Protection: Wear splash-proof safety goggles or a full-face respirator.[2]

o Skin Protection: Wear appropriate protective gloves and chemical-resistant clothing to
prevent skin exposure.[6][9][10] If direct contact occurs, replace gloves immediately.[2]

» Respiratory Protection: In case of inadequate ventilation or when weighing and diluting the
neat chemical, use a NIOSH-approved half-face or full-face respirator with an organic
vapor/acid gas cartridge.[2][5]

o General Hygiene: Wash hands and face thoroughly after handling.[6] Do not eat, drink, or
smoke in areas where the chemical is handled or stored.[6]
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Caption: Hierarchy of controls for handling 2-Chloropropan-1-ol.

Handling Procedures

« Avoid all personal contact, including inhalation of vapors.[11]
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» Keep away from heat, sparks, open flames, and other ignition sources.[6]

e Use only non-sparking tools and take precautionary measures against static discharge.[6][7]
All metal parts of equipment must be grounded.[7]

e Handle and open containers with care.

Storage

» Store in a refrigerator, locked up, and in a well-ventilated place.[2][6]

o Protect from exposure to light.[2]

o Keep containers tightly closed and sealed until ready for use.[6]

» Store away from incompatible materials, such as oxidizing agents.[2][11]
First Aid Measures

Immediate medical attention is required for all routes of exposure.

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[6] If
breathing has stopped, perform artificial respiration.[12] Call a poison center or doctor
immediately.[6]

o Skin Contact: Immediately take off all contaminated clothing.[6] Flush the skin with plenty of
water.[12] Get medical attention.[6]

o Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[6]
[11] Remove contact lenses if present and easy to do.[6] Continue rinsing and get immediate
medical attention.[10][11]

 Ingestion: If swallowed, rinse the mouth.[6] Do NOT induce vomiting.[10][11] Call a poison
center or doctor immediately.[6]

Spill and Leak Procedures

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.airgas.com/msds/001254.pdf
https://www.airgas.com/msds/001254.pdf
https://www.fishersci.com/store/msds?partNumber=AAL04535AE&productDescription=2-CHLOROPROPANE+99%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL04535AE&productDescription=2-CHLOROPROPANE+99%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/2919
https://www.airgas.com/msds/001254.pdf
https://cameochemicals.noaa.gov/chemical/2919
https://www.airgas.com/msds/001254.pdf
https://cameochemicals.noaa.gov/chemical/2919
https://datasheets.scbt.com/sc-238010.pdf
https://www.airgas.com/msds/001254.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.airgas.com/msds/001254.pdf
https://www.airgas.com/msds/001254.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.airgas.com/msds/001254.pdf
https://www.airgas.com/msds/001254.pdf
https://datasheets.scbt.com/sc-238010.pdf
https://www.airgas.com/msds/001254.pdf
https://dept.harpercollege.edu/chemistry/msds/Choropropane%202-.pdf
https://datasheets.scbt.com/sc-238010.pdf
https://www.airgas.com/msds/001254.pdf
https://dept.harpercollege.edu/chemistry/msds/Choropropane%202-.pdf
https://datasheets.scbt.com/sc-238010.pdf
https://www.airgas.com/msds/001254.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Small Spills: Use absorbent paper or other non-combustible absorbent material (e.g., sand,
vermiculite) to pick up all liquid.[2][6] Seal the absorbent material and any contaminated
clothing in a vapor-tight plastic bag for disposal.[2]

o Large Spills: Evacuate the area and move upwind.[11] Isolate the spill or leak area for at
least 50 meters (150 feet) in all directions.[2] Prevent spillage from entering drains or water
courses.[11] Stop the leak if it is safe to do so.[11]

o General: Remove all ignition sources.[11] Wear appropriate personal protective equipment,
including respiratory protection.[11]

Disposal Considerations

» Disposal of 2-Chloropropan-1-ol and its containers must be done in accordance with all
local, regional, national, and international regulations.[6]

e Dispose of contents and containers via a licensed waste disposal contractor.[6] Do not mix
with other waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 2-Chloropropan-1-
ol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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